Cas no 1107633-38-4 (4-(1H-1,2,4-Triazol-1-yl)phenylmethanamine Hydrochloride)

• Product Name: 4-(1H-1,2,4-Triazol-1-yl)phenylmethanamine Hydrochloride
• CAS No: 1107633-38-4
• MF: C₉H₁₁ClN₄
• MW: 210.66343998909
• MDL: MFCD11821954
• CID: 3168253
• PubChem ID: 42951335
• Update Time: 2025-06-11

4-(1H-1,2,4-Triazol-1-yl)phenylmethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,4-Triazol-1-yl)phenylmethanamine Hydrochloride
• AT12438
• [4-(1H-1,2,4-triazol-1-yl)phenyl]methanamine hydrochloride
• [4-(1,2,4-triazol-1-yl)phenyl]methanamine;hydrochloride
• (4-(1H-1,2,4-Triazol-1-yl)phenyl)methanaminehydrochloride
• BS-39366
• 1107633-38-4
• AKOS026742411
• CS-0143625
• EN300-42031
• MFCD11821954
• (4-(1H-1,2,4-Triazol-1-yl)phenyl)methanamine hydrochloride
• 1-[4-(1,2,4-TRIAZOL-1-YL)PHENYL]METHANAMINE HYDROCHLORIDE
• [4-(1H-1,2,4-Triazol-1-yl)benzyl]amine hydrochloride

• MDL： MFCD11821954
• Inchi： 1S/C9H10N4.ClH/c10-5-8-1-3-9(4-2-8)13-7-11-6-12-13;/h1-4,6-7H,5,10H2;1H
• InChI Key： XAVRTXPEJQCVOJ-UHFFFAOYSA-N
• SMILES： Cl.N1(C=NC=N1)C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 210.0672241Da
• Monoisotopic Mass: 210.0672241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

4-(1H-1,2,4-Triazol-1-yl)phenylmethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(1H-1,2,4-Triazol-1-yl)phenylmethanamine Hydrochloride

Introduction to 4-(1H-1,2,4-Triazol-1-yl)phenylmethanamine Hydrochloride (CAS No. 1107633-38-4)

4-(1H-1,2,4-Triazol-1-yl)phenylmethanamine Hydrochloride, with the CAS number 1107633-38-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of 4-(1H-1,2,4-triazol-1-yl)phenylmethanamine, which is characterized by its unique chemical structure and potential biological activities. The compound's structure includes a phenyl ring substituted with a 1H-1,2,4-triazole moiety and an amino group, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 4-(1H-1,2,4-Triazol-1-yl)phenylmethanamine Hydrochloride is C₉H₁₂N₅·HCl, and its molecular weight is approximately 209.68 g/mol. The compound is typically provided as a white to off-white crystalline powder with good solubility in water and common organic solvents. Its physical and chemical properties make it suitable for various analytical and preparative techniques in laboratory settings.

In recent years, the compound has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as an antifungal agent. Research has shown that 4-(1H-1,2,4-Triazol-1-yl)phenylmethanamine Hydrochloride exhibits potent antifungal properties against a range of pathogenic fungi, including Candida species and Aspergillus species. This makes it a promising candidate for the development of new antifungal drugs to combat fungal infections that are resistant to current treatments.

Beyond its antifungal properties, 4-(1H-1,2,4-Triazol-1-yl)phenylmethanamine Hydrochloride has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The mechanism of action of 4-(1H-1,2,4-Triazol-1-yl)phenylmethanamine Hydrochloride is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to interact with specific receptors or enzymes involved in fungal cell wall synthesis or inflammatory signaling pathways. Further research is needed to elucidate the exact mechanisms and to optimize the compound for clinical use.

In addition to its therapeutic potential, 4-(1H-1,2,4-Triazol-1-yl)phenylmethanamine Hydrochloride has also been explored for its use in chemical synthesis and as a building block for the development of new compounds. The triazole moiety is known for its stability and reactivity, making it a valuable functional group in organic synthesis. Researchers have utilized this compound as a starting material for the synthesis of more complex molecules with diverse biological activities.

The safety profile of 4-(1H-1,2,4-Triazol-1-yl)phenylmethanamine Hydrochloride has been evaluated in several preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and has a favorable safety margin. However, like any pharmaceutical agent, it may have side effects or interactions with other drugs. Therefore, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-(1H-1,2,4-Triazol-1-yl)phenylmethanamine Hydrochloride (CAS No. 1107633-38-4) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.